Cas no 61993-99-5 (Butanoyl chloride, 2-(2,3,5-trichlorophenoxy)-)

• Product Name: Butanoyl chloride, 2-(2,3,5-trichlorophenoxy)-
• CAS No: 61993-99-5
• MF: C₁₀H₈Cl₄O₂
• MW: 301.98131942749
• CID: 461376
• PubChem ID: 20373770
• Update Time: 2025-04-19

Butanoyl chloride, 2-(2,3,5-trichlorophenoxy)- Chemical and Physical Properties

Names and Identifiers

• Butanoyl chloride, 2-(2,3,5-trichlorophenoxy)-
• 2-(2,3,5-trichlorophenoxy)butanoyl chloride
• 61993-99-5
• SCHEMBL11661711
• DTXSID90606318

• Inchi： 1S/C10H8Cl4O2/c1-2-7(10(14)15)16-8-4-5(11)3-6(12)9(8)13/h3-4,7H,2H2,1H3
• InChI Key： HHTWTMBSECPMEU-UHFFFAOYSA-N
• SMILES： ClC(C(CC)OC1C=C(C=C(C=1Cl)Cl)Cl)=O

Computed Properties

• Exact Mass: 299.92804
• Monoisotopic Mass: 299.927840g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3